Cas no 1152441-29-6 (4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline)

• Product Name: 4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline
• CAS No: 1152441-29-6
• MF: C₁₂H₁₇BFNO₂
• MW: 237.078286886215
• MDL: MFCD16996293
• CID: 2157352
• PubChem ID: 72221146
• Update Time: 2025-10-29

4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluorobenzeneboronic acid pinacol ester
• 4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 5-AMINO-2-FLUOROPHENYLBORONIC ACID PINACOL ESTER
• AK166872
• FBZFLAGIPHQJBF-UHFFFAOYSA-N
• MB20417
• FCH2776384
• AM86340
• PC412222
• Z7688
• Benzenamine, 4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DB-099947
• CS-0041683
• I12033
• 1152441-29-6
• SCHEMBL16048896
• EN300-316768
• 4-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• DS-9189
• MFCD16996293
• AKOS025287014
• SY103758
• FF159948
• 4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline

• MDL： MFCD16996293
• Inchi： 1S/C12H17BFNO2/c1-11(2)12(3,4)17-13(16-11)9-7-8(15)5-6-10(9)14/h5-7H,15H2,1-4H3
• InChI Key： FBZFLAGIPHQJBF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)N

Computed Properties

• Exact Mass: 237.13400
• Monoisotopic Mass: 237.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Experimental Properties

• PSA: 44.48000
• LogP: 2.28830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline

Recent Advances in the Application of 4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline (CAS: 1152441-29-6) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline (CAS: 1152441-29-6) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and chemical biology probes. This boronic acid derivative, characterized by its unique fluorine substitution and dioxaborolane ring, has shown significant potential in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern medicinal chemistry. Recent studies have highlighted its utility in constructing complex molecular architectures for targeted drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for proteolysis-targeting chimeras (PROTACs). Researchers at Harvard Medical School utilized 1152441-29-6 to develop a series of BTK-targeting degraders, achieving remarkable selectivity and potency in preclinical models of B-cell malignancies. The fluorine atom at the 4-position was found to be critical for maintaining optimal pharmacokinetic properties while the boronic ester functionality enabled efficient bioconjugation.

In the field of positron emission tomography (PET) tracer development, 4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline has shown promise as a precursor for fluorine-18 labeling. A recent Nature Communications paper (2024) described its use in creating novel amyloid-β imaging agents with improved blood-brain barrier penetration. The compound's stability under physiological conditions and its ability to undergo rapid radiofluorination make it particularly valuable for neuroimaging applications.

From a synthetic chemistry perspective, computational studies have revealed interesting aspects of this compound's reactivity. Density functional theory (DFT) calculations indicate that the presence of both electron-withdrawing (fluorine) and electron-donating (amino) groups creates a unique electronic environment that facilitates transmetalation in cross-coupling reactions while maintaining stability against protodeboronation. These findings, published in ACS Catalysis (2023), provide important insights for designing more efficient catalytic systems.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 describing its use in kinase inhibitor development. Notably, a Phase I clinical trial is currently underway for a c-Met inhibitor that utilizes 1152441-29-6 as a key synthetic intermediate. Early results suggest favorable safety profiles and preliminary efficacy in solid tumors, marking an important milestone in the translation of this chemical entity into therapeutic applications.

Looking forward, researchers anticipate expanded applications of 4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline in areas such as antibody-drug conjugates (ADCs) and covalent inhibitor design. Its unique combination of chemical stability and reactivity positions it as a versatile tool for addressing current challenges in drug discovery, particularly in the development of targeted therapies with improved selectivity profiles.